Cas no 500865-56-5 (5-(2-Methoxyethylamino)pyridine-3-carboxylic acid)
500865-56-5 structure
Product Name:5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
CAS No:500865-56-5
MF:C9H12N2O3
MW:196.203182220459
CID:1020725
Update Time:2023-08-02
5-(2-Methoxyethylamino)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,5-[(2-methoxyethyl)amino]-(9CI)
- 5-(2-methoxyethylamino)pyridine-3-carboxylic acid
- NSC608551
- 3-pyridinecarboxylic acid,5-[(2-methoxyethyl)amino]-
- 5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
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- Inchi: 1S/C9H12N2O3/c1-14-3-2-11-8-4-7(9(12)13)5-10-6-8/h4-6,11H,2-3H2,1H3,(H,12,13)
- InChI Key: CAQCMGUKZASCAQ-UHFFFAOYSA-N
- SMILES: O(C)CCNC1C=NC=C(C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 187
- Topological Polar Surface Area: 71.4
5-(2-Methoxyethylamino)pyridine-3-carboxylic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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